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Compound of Interest

Compound Name:
2,5-Dihydroxy-7-

methoxyflavanone

Cat. No.: B12372045 Get Quote

For Research, Scientific, and Drug Development Professionals

The following provides essential safety and logistical information for the proper disposal of 2,5-
Dihydroxy-7-methoxyflavanone. This guidance is based on established protocols for similar

flavanone compounds and general laboratory chemical waste management principles. It is

imperative to consult your institution's Environmental Health and Safety (EHS) department and

adhere to all local, state, and federal regulations.

Immediate Safety and Handling Precautions
Prior to handling 2,5-Dihydroxy-7-methoxyflavanone for disposal, ensure all relevant

personnel are familiar with its potential hazards. While a specific Safety Data Sheet (SDS) for

this compound is not readily available, data from structurally similar flavanones, such as

Sakuranetin and Naringenin, indicate that it should be handled with care.[1][2]

Personal Protective Equipment (PPE):

Hand Protection: Wear protective gloves.

Eye Protection: Use safety glasses or goggles. A face shield may be necessary if there is a

risk of splashing.[3]

Skin and Body Protection: A lab coat or other protective clothing is required.[3]
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Respiratory Protection: In case of dust or aerosol generation, a dust respirator is

recommended.[3]

Engineering Controls:

Work in a well-ventilated area, preferably a chemical fume hood.[4]

An eyewash station and safety shower should be readily accessible.[4]

Hazard Summary for Structurally Similar
Flavanones
The following table summarizes the key hazards associated with flavanone compounds similar

to 2,5-Dihydroxy-7-methoxyflavanone. This information should be used to inform handling

and disposal procedures.
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Hazard Statement Precautionary Statement Reference Compounds

H302: Harmful if swallowed

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301 + P312 +

P330: IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell. Rinse mouth.

P501: Dispose of

contents/container to an

approved waste disposal plant.

[1][5]

Naringenin, Sakuranetin

H315: Causes skin irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P302 + P352: IF ON SKIN:

Wash with plenty of water.

P332 + P313: If skin irritation

occurs: Get medical

advice/attention. P362: Take

off contaminated clothing and

wash before reuse.[3]

A structurally similar, though

not identical, compound

H319: Causes serious eye

irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337 +

P313: If eye irritation persists:

Get medical advice/attention.

[3]

A structurally similar, though

not identical, compound
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General Handling

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[4] Avoid prolonged or

repeated exposure.[4]

5-Hydroxy-7-Methoxyflavone

Step-by-Step Disposal Protocol
This protocol provides a general framework for the disposal of 2,5-Dihydroxy-7-
methoxyflavanone. Always follow your institution's specific waste disposal guidelines.

1. Waste Identification and Segregation:

Characterize the Waste: Determine if the waste is pure 2,5-Dihydroxy-7-
methoxyflavanone, a solution, or mixed with other chemicals.

Segregate Waste Streams: Do not mix 2,5-Dihydroxy-7-methoxyflavanone waste with

other waste streams unless explicitly permitted by your EHS department. Keep organic and

aqueous waste separate.[6]

2. Containerization and Labeling:

Use Appropriate Containers: Collect waste in a designated, compatible chemical waste

container. The container should be in good condition and have a secure lid.[7]

Proper Labeling: Label the waste container clearly with "Hazardous Waste" and the full

chemical name: "2,5-Dihydroxy-7-methoxyflavanone". Include the concentration and any

other components in the waste mixture.

3. Storage of Chemical Waste:

Designated Storage Area: Store the sealed waste container in a designated satellite

accumulation area that is at or near the point of generation.[8]

Secondary Containment: It is best practice to store the waste container in secondary

containment to prevent spills.
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Incompatible Materials: Store away from incompatible materials such as strong oxidizing

agents.[9]

4. Waste Pickup and Disposal:

Contact EHS: Arrange for a pickup of the chemical waste through your institution's EHS

department or a licensed chemical waste disposal contractor.

Do Not Dispose Down the Drain: Hazardous chemicals must never be poured down the

drain.[8]

Documentation: Maintain records of the waste generated and its disposal in accordance with

regulatory requirements.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of 2,5-Dihydroxy-
7-methoxyflavanone.
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Caption: Disposal workflow for 2,5-Dihydroxy-7-methoxyflavanone.
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This procedural guidance is intended to promote a culture of safety and environmental

responsibility in the laboratory. By adhering to these steps, researchers and scientists can

ensure the safe and compliant disposal of 2,5-Dihydroxy-7-methoxyflavanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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